Cas no 70931-33-8 (1-2-(4-fluorophenyl)ethylpiperazine)

• Product Name: 1-2-(4-fluorophenyl)ethylpiperazine
• CAS No: 70931-33-8
• MF: C₁₂H₁₇FN₂
• MW: 208.275186300278
• CID: 59161
• PubChem ID: 11254522
• Update Time: 2025-05-20

1-2-(4-fluorophenyl)ethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-[2-(4-Fluorophenyl)ethyl]piperazine
• [2-(4-fluorophenyl)ethyl]piperazine
• 1-(2-(4-FLUOROPHENYL)ETHYL)PIPERAZINE
• 1-(4-fluorophenethyl)piperazine
• 1-[2-(4-fluorophenyl)ethyl]-piperazine
• 1-[2-(4-fluorophenyl)-ethyl]-piperazine
• 1-piperazine
• AG-G-77385
• AGN-PC-005D1A
• CTK5D3191
• N-[2-(4-fluorophenyl)ethyl]piperazine
• SureCN2549429
• 1-[2-(4-fluoro-phenyl)ethyl]piperazine
• 70931-33-8
• J-503300
• AKOS005063481
• SCHEMBL2549429
• EN300-102598
• E78295
• LODHVDKKTUZVDK-UHFFFAOYSA-N
• DTXSID00460286
• Piperazine,1-[2-(4-fluorophenyl)ethyl]-
• BS-51722
• AMY17802
• Z594273998
• MFCD09839701
• 846-358-9
• DTXCID30411105
• 1-2-(4-fluorophenyl)ethylpiperazine

• Inchi： 1S/C12H17FN2/c13-12-3-1-11(2-4-12)5-8-15-9-6-14-7-10-15/h1-4,14H,5-10H2
• InChI Key： LODHVDKKTUZVDK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CCN1CCNCC1

Computed Properties

• Exact Mass: 208.13800
• Monoisotopic Mass: 208.13757671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7

Experimental Properties

• Density: 1.062
• Boiling Point: 302 ºC
• Flash Point: 137 ºC
• Refractive Index: 1.515
• PSA: 15.27000
• LogP: 1.54010

Additional information on 1-2-(4-fluorophenyl)ethylpiperazine

Chemical Profile of 1-2-(4-fluorophenyl)ethylpiperazine (CAS No. 70931-33-8)

1-2-(4-fluorophenyl)ethylpiperazine, identified by the Chemical Abstracts Service Number (CAS No.) 70931-33-8, is a fluorinated aromatic piperazine derivative that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of molecules known for their diverse biological activities, particularly in the modulation of neurotransmitter systems. The structural motif, featuring a piperazine ring substituted with a 4-fluorophenyl ethyl side chain, imparts unique electronic and steric properties that make it a valuable scaffold for drug discovery.

The synthesis of 1-2-(4-fluorophenyl)ethylpiperazine typically involves multi-step organic transformations, starting from readily available fluorinated aromatic precursors and piperazine derivatives. Key synthetic strategies often include nucleophilic substitution reactions, cross-coupling processes, and functional group interconversions. The introduction of the fluorine atom at the para position of the phenyl ring is crucial, as it influences both the metabolic stability and binding affinity of the molecule to biological targets. Advanced computational methods, such as molecular modeling and quantum chemistry calculations, are frequently employed to optimize synthetic routes and predict the pharmacological properties of this compound.

In recent years, 1-2-(4-fluorophenyl)ethylpiperazine has been explored as a potential therapeutic agent in several areas of medical research. One of the most promising applications lies in its investigation as a precursor or analog for drugs targeting central nervous system (CNS) disorders. The piperazine moiety is a well-known pharmacophore in psychotropic medications, and modifications to this core structure can lead to compounds with enhanced efficacy or reduced side effects. The fluorine substituent further enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for oral administration.

Recent studies have highlighted the potential of 1-2-(4-fluorophenyl)ethylpiperazine in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Preclinical research suggests that this compound may modulate dopaminergic and serotonergic pathways, which are implicated in the pathophysiology of these conditions. Specifically, its ability to interact with neurotransmitter receptors like serotonin 5-HT1A and dopamine D2 receptors has been investigated in vitro and in vivo models. These interactions may lead to improved cognitive function and motor control in affected patients.

The pharmacokinetic profile of 1-2-(4-fluorophenyl)ethylpiperazine is another critical aspect that has been thoroughly examined. Studies indicate that this compound exhibits moderate solubility in water and good bioavailability when administered orally. The presence of the fluorine atom contributes to its resistance against metabolic degradation by enzymes such as cytochrome P450 (CYP450), which is essential for prolonging its therapeutic window. Additionally, radiolabeling techniques have been employed to track the distribution and excretion of this compound in animal models, providing valuable insights into its pharmacokinetic behavior.

From a medicinal chemistry perspective, 1-2-(4-fluorophenyl)ethylpiperazine serves as an important building block for designing novel drug candidates. By varying substituents on the piperazine ring or the phenyl ethyl side chain, chemists can fine-tune the pharmacological properties of the molecule. For instance, introducing additional fluorine atoms or other halogen substituents can enhance binding affinity to specific receptors while minimizing off-target effects. This flexibility makes it a versatile scaffold for structure-activity relationship (SAR) studies aimed at developing next-generation therapeutics.

The safety profile of 1-2-(4-fluorophenyl)ethylpiperazine has also been evaluated through comprehensive toxicological studies. Initial assessments in cell culture systems have revealed low toxicity at therapeutic concentrations, suggesting its potential for safe clinical use. Further investigations involving chronic administration in animal models have provided additional data on its long-term safety and potential side effects. These studies are crucial for advancing this compound towards clinical trials and eventual therapeutic applications.

Future directions in the research of 1-2-(4-fluorophenyl)ethylpiperazine include exploring its role in combination therapies with other pharmacological agents. The synergistic effects of combining multiple drugs can often lead to improved treatment outcomes compared to single-agent therapy. Additionally, investigating its potential use in neuropsychiatric disorders beyond neurodegenerative diseases is an area ripe for exploration. The unique chemical properties of this compound make it a promising candidate for addressing unmet medical needs in various therapeutic domains.

In conclusion,1-2-(4-fluorophenyl)ethylpiperazine (CAS No. 70931-33-8) represents a significant advancement in pharmaceutical research due to its versatile biological activities and favorable pharmacokinetic profile. Ongoing studies continue to uncover new applications for this compound, reinforcing its importance as a key intermediate in drug development. As our understanding of its mechanisms of action evolves, so too will its potential contributions to medicine and human health.